2-N-(6-methylpyridin-2-yl)pyridine-2,3-diamine

• Molecular Formula: C11H12N4
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 2-N-(6-methylpyridin-2-yl)pyridine-2,3-diamine
• InChI: InChI=1S/C11H12N4/c1-8-4-2-6-10(14-8)15-11-9(12)5-3-7-13-11/h2-7H,12H2,1H3,(H,13,14,15)
• InChI Key: OGHCTAXPJRLHPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC2=C(C=CC=N2)N

Description

2-N-(6-methylpyridin-2-yl)pyridine-2,3-diamine is a heterocyclic compound that features both pyridine and amino functional groups. Compounds of this nature are often of interest in various fields of chemistry and biology due to their potential biological activities and roles as intermediates in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-N-(6-methylpyridin-2-yl)pyridine-2,3-diamine typically involves multi-step organic reactions. One possible route could be the reaction of 2-methyl-6-chloropyridine with 3-aminopyridine under specific conditions such as the presence of a base and a suitable solvent.

Industrial Production Methods

Industrial production methods for such compounds often involve optimizing the synthetic route for higher yields and purity. This might include the use of catalysts, controlled reaction temperatures, and purification techniques like recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, potentially forming N-oxides.

Reduction: Reduction reactions could lead to the formation of various reduced derivatives.

Substitution: Nucleophilic substitution reactions might occur, especially at the amino groups.

Common Reagents and Conditions

Oxidizing agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Bases: Sodium hydroxide, potassium carbonate.

Major Products

The major products of these reactions would depend on the specific reagents and conditions used. For example, oxidation might yield pyridine N-oxides, while substitution reactions could introduce various functional groups.

Scientific Research Applications

2-N-(6-methylpyridin-2-yl)pyridine-2,3-diamine could have several applications:

Chemistry: As an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the study of enzyme interactions or as a ligand in coordination chemistry.

Medicine: Possible applications in drug development, particularly if the compound exhibits biological activity.

Industry: Use in the manufacture of dyes, agrochemicals, or other specialty chemicals.

Mechanism of Action

The mechanism of action for this compound would depend on its specific interactions with biological targets. It might act by binding to specific enzymes or receptors, altering their activity. The pathways involved could include signal transduction pathways, metabolic pathways, or others depending on the context of its use.

Comparison with Similar Compounds

Similar Compounds

• 2-Amino-3-methylpyridine
• 2,6-Diaminopyridine
• 3-Amino-2-methylpyridine

Uniqueness

2-N-(6-methylpyridin-2-yl)pyridine-2,3-diamine is unique due to its specific substitution pattern, which could confer distinct chemical and biological properties compared to similar compounds.